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Compound of Interest

Compound Name:
1,4-Bis(bis(1-

aziridinyl)phosphinyl)piperazine

Cat. No.: B1670739 Get Quote

Technical Support Center: 1,4-Bis(bis(1-
aziridinyl)phosphinyl)piperazine
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

"1,4-Bis(bis(1-aziridinyl)phosphinyl)piperazine".

Frequently Asked Questions (FAQs)
Q1: What is 1,4-Bis(bis(1-aziridinyl)phosphinyl)piperazine and what are its common

applications?

1,4-Bis(bis(1-aziridinyl)phosphinyl)piperazine, also known by synonyms such as Dipin, is a

chemical compound containing highly reactive aziridine rings.[1] It functions as a bifunctional

alkylating agent, a class of compounds that can cross-link cellular macromolecules like DNA.[1]

Due to this property, it has been investigated for its antineoplastic (anti-cancer) properties.[1] It

is classified as a potentially carcinogenic and mutagenic substance and should be handled with

appropriate safety precautions.[1]

Q2: What are the key physicochemical properties of this compound?

Key properties are summarized in the table below.
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Property Value

Molecular Weight 346.31 g/mol [1]

Exact Mass 346.31 u[1]

Melting Point 186 °C[1]

Appearance Likely a crystalline solid

Q3: What are the recommended storage conditions for 1,4-Bis(bis(1-
aziridinyl)phosphinyl)piperazine?

To ensure stability and prevent degradation, the compound should be stored in a ventilated,

low-temperature, and dry environment.[1] It is crucial to store it separately from food materials

due to its high toxicity.[1] The reactive nature of the aziridine rings makes the compound

susceptible to hydrolysis and polymerization, especially in the presence of moisture or acidic

conditions.

Troubleshooting Guide: Batch-to-Batch Variability
Batch-to-batch variability in the quality and performance of 1,4-Bis(bis(1-
aziridinyl)phosphinyl)piperazine can significantly impact experimental reproducibility. This

guide addresses common issues and provides systematic approaches to their resolution.

Issue 1: Inconsistent Experimental Results (e.g.,
variable cytotoxicity)
Possible Cause: The most likely reason for inconsistent biological or chemical activity is

variability in the purity and impurity profile of different batches of the compound.

Troubleshooting Workflow:
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Inconsistent Experimental Results

1. Verify Purity of the Batch

2. Compare Analytical Data to Specifications

Purity is suspect

3. Identify and Quantify Impurities

Data deviates from spec

4. Assess Impurity Impact

5. Consider Repurification

Impurity is reactive

6. Contact Supplier

Impurity is unknown or inert

Resolved
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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